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Compound of Interest

Compound Name: 3-(2-Thenoyl)propionic acid

Cat. No.: B188895

This guide provides critical safety and logistical information for the handling and disposal of 3-

(2-Thenoyl)propionic acid, tailored for research, scientific, and drug development

professionals.

Chemical Identifier:

Name: 3-(2-Thenoyl)propionic acid
CAS Number: 4653-08-1
Molecular Formula: C8H803S

Molecular Weight: 184.21 g/mol [1][2]

Primary Hazards:

Causes skin irritation.[1][3]
Causes serious eye irritation.[1][3]

May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment is mandatory to ensure safety when handling 3-(2-

Thenoyl)propionic acid. The following table summarizes the recommended PPE.

Protection Type

Recommended Equipment

Specifications and
Standards

Eye and Face Protection

Chemical safety goggles or a

face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl).

Consult the glove
manufacturer's compatibility
chart for specific breakthrough

times.

Laboratory coat.

Fully buttoned lab coat to

protect street clothing.

Additional protective clothing

(e.g., apron, coveralls).

As needed, based on the scale
of the operation, to prevent

skin exposure.[4]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required if exposure limits are
exceeded or if irritation or other
symptoms are experienced. A
particulates filter conforming to
EN 143 is recommended.[4]

Operational Plan: Handling Procedures

Engineering Controls:

o Work in a well-ventilated area.

» Use a laboratory chemical fume hood for all procedures involving this compound.

Safe Handling Practices:
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o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Read the Safety Data Sheet (SDS) thoroughly.

e Handling:

o

Avoid contact with skin, eyes, and clothing.[5]

[¢]

Do not breathe dust or fumes.[5]

o

Wash hands thoroughly after handling.[4]

[e]

Use non-sparking tools and take precautionary measures against static discharge if the
compound is in a flammable solvent.[6]

o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]
o Keep away from heat and sources of ignition.[4]

Disposal Plan

Waste Collection:

o Collect waste material in a designated, compatible, and properly labeled hazardous waste
container.

¢ Do not mix with other waste streams unless compatibility is confirmed.
Disposal Procedure:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[4][5]

» Handle uncleaned containers as you would the product itself.

Experimental Workflow
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The following diagram illustrates the standard workflow for handling 3-(2-Thenoyl)propionic
acid in a laboratory setting.
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Caption: Workflow for handling 3-(2-Thenoyl)propionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

